Cas no 229980-60-3 (1-5-(1,1,2,2,3,3,3-Heptafluoropropyl)-3-(trifluoromethyl)pyrazol-1-ylethanone)

• Product Name: 1-5-(1,1,2,2,3,3,3-Heptafluoropropyl)-3-(trifluoromethyl)pyrazol-1-ylethanone
• CAS No: 229980-60-3
• MF: C₉H₄F₁₀N₂O
• MW: 346.124897003174
• CID: 2847228
• PubChem ID: 2735854
• Update Time: 2025-05-20

1-5-(1,1,2,2,3,3,3-Heptafluoropropyl)-3-(trifluoromethyl)pyrazol-1-ylethanone Chemical and Physical Properties

Names and Identifiers

• 1-5-(1,1,2,2,3,3,3-Heptafluoropropyl)-3-(trifluoromethyl)pyrazol-1-ylethanone
• 1-Acetyl-5(3)-heptafluoropropyl-3(5)-(trifluoromethyl)pyrazole
• 229980-60-3
• AKOS025213714
• 1-Acetyl-5-(heptafluoropropyl)-3-(trifluoromethyl)-1H-pyrazole

• Inchi： 1S/C9H4F10N2O/c1-3(22)21-5(2-4(20-21)7(12,13)14)6(10,11)8(15,16)9(17,18)19/h2H,1H3
• InChI Key： QKHAUEMBHMCVLI-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C1=CC(C(F)(F)F)=NN1C(C)=O)F

Computed Properties

• Exact Mass: 346.01639438Da
• Monoisotopic Mass: 346.01639438Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.9Ų

1-5-(1,1,2,2,3,3,3-Heptafluoropropyl)-3-(trifluoromethyl)pyrazol-1-ylethanone Security Information

• Hazard Statement： Irritant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-5-(1,1,2,2,3,3,3-Heptafluoropropyl)-3-(trifluoromethyl)pyrazol-1-ylethanone

Comprehensive Guide to 1-[5-(1,1,2,2,3,3,3-Heptafluoropropyl)-3-(trifluoromethyl)pyrazol-1-yl]ethanone (CAS No. 229980-60-3)

1-[5-(1,1,2,2,3,3,3-Heptafluoropropyl)-3-(trifluoromethyl)pyrazol-1-yl]ethanone (CAS No. 229980-60-3) is a fluorinated pyrazole derivative with significant applications in advanced chemical synthesis and material science. This compound is characterized by its unique heptafluoropropyl and trifluoromethyl functional groups, which contribute to its exceptional stability and reactivity. Researchers and industries are increasingly interested in this compound due to its potential in high-performance materials, pharmaceutical intermediates, and specialty chemicals.

The molecular structure of 1-[5-(1,1,2,2,3,3,3-Heptafluoropropyl)-3-(trifluoromethyl)pyrazol-1-yl]ethanone features a pyrazole ring substituted with a trifluoromethyl group at the 3-position and a heptafluoropropyl group at the 5-position. This arrangement imparts remarkable thermal stability and chemical resistance, making it suitable for demanding applications. The compound's fluorine-rich nature also enhances its lipophilicity, which is advantageous in drug discovery and agrochemical formulations.

One of the most notable applications of 1-[5-(1,1,2,2,3,3,3-Heptafluoropropyl)-3-(trifluoromethyl)pyrazol-1-yl]ethanone is in the development of advanced polymers and coatings. The presence of multiple fluorine atoms improves the material's resistance to UV radiation, chemical corrosion, and extreme temperatures. These properties are highly sought after in industries such as aerospace, electronics, and automotive, where durability and performance are critical.

In the pharmaceutical sector, 1-[5-(1,1,2,2,3,3,3-Heptafluoropropyl)-3-(trifluoromethyl)pyrazol-1-yl]ethanone serves as a valuable intermediate for the synthesis of bioactive molecules. Its fluorinated pyrazole core is a key building block for compounds with potential antiviral, anti-inflammatory, and anticancer activities. Researchers are exploring its use in targeted drug delivery systems and precision medicine, aligning with the growing demand for personalized therapeutics.

The compound's role in agrochemicals is another area of interest. Fluorinated pyrazoles are known to enhance the bioactivity and environmental stability of pesticides and herbicides. 1-[5-(1,1,2,2,3,3,3-Heptafluoropropyl)-3-(trifluoromethyl)pyrazol-1-yl]ethanone is being investigated for its potential to improve crop protection strategies, particularly in the context of sustainable agriculture and climate-resilient farming.

From a market perspective, the demand for fluorinated compounds like 1-[5-(1,1,2,2,3,3,3-Heptafluoropropyl)-3-(trifluoromethyl)pyrazol-1-yl]ethanone is on the rise. The global specialty chemicals market is projected to grow significantly, driven by advancements in material science and life sciences. Companies are investing in R&D to explore new applications and optimize synthesis routes for this compound, ensuring its availability for high-value applications.

In conclusion, 1-[5-(1,1,2,2,3,3,3-Heptafluoropropyl)-3-(trifluoromethyl)pyrazol-1-yl]ethanone (CAS No. 229980-60-3) is a versatile and high-performance compound with broad applications in advanced materials, pharmaceuticals, and agrochemicals. Its unique fluorinated structure and functional properties make it a valuable asset in modern chemistry. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.